Cas no 1225062-23-6 (3-Amino-6-bromopyrazine-2-carbohydrazide)

• Product Name: 3-Amino-6-bromopyrazine-2-carbohydrazide
• CAS No: 1225062-23-6
• MF: C₅H₆BrN₅O
• MW: 232.038038730621
• MDL: MFCD11045628
• CID: 2142146
• Update Time: 2025-07-23

3-Amino-6-bromopyrazine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-bromopyrazine-2-carbohydrazide
• 3-Amino-6-bromo-pyrazine-2-carboxylic acid hydrazide
• QMHDHIQYBCUNPW-UHFFFAOYSA-N
• 3-amino-6-bromo-pyrazine-2-carbohydrazide
• 3-Amino-6-bromopyrazine-2-carbohydrazide

• MDL： MFCD11045628
• Inchi： 1S/C5H6BrN5O/c6-2-1-9-4(7)3(10-2)5(12)11-8/h1H,8H2,(H2,7,9)(H,11,12)
• InChI Key： QMHDHIQYBCUNPW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(NN)=O)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 3-Amino-6-bromopyrazine-2-carbohydrazide

Introduction to 3-Amino-6-bromopyrazine-2-carbohydrazide (CAS No: 1225062-23-6)

3-Amino-6-bromopyrazine-2-carbohydrazide, with the chemical identifier CAS No: 1225062-23-6, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of both amino and carbohydrazide functional groups, along with a bromine substituent at the 6-position, makes it a valuable intermediate in the synthesis of various biologically active molecules.

The structure of 3-amino-6-bromopyrazine-2-carbohydrazide features a bromine atom at the 6-position of the pyrazine ring, which serves as a reactive site for further functionalization. The amino group at the 3-position and the carbohydrazide moiety at the 2-position provide additional sites for chemical modification, enabling the synthesis of complex derivatives. These features make it a valuable building block in medicinal chemistry, particularly for the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazine derivatives. The bromopyrazine scaffold has been extensively studied for its role in drug discovery due to its ability to interact with various biological targets. For instance, studies have demonstrated that brominated pyrazines can serve as effective intermediates in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of 3-amino-6-bromopyrazine-2-carbohydrazide is its utility in constructing more complex molecules through multi-step organic synthesis. The carbohydrazide group, in particular, is known for its reactivity with aldehydes and ketones, allowing for the formation of hydrazones. These hydrazones can then be further transformed into pharmacologically relevant compounds such as Schiff bases and thiazolidines. Such transformations have been pivotal in developing new antimicrobial and anti-inflammatory agents.

Recent advancements in computational chemistry have also highlighted the significance of 3-amino-6-bromopyrazine-2-carbohydrazide as a key intermediate. Molecular modeling studies have shown that this compound can act as a ligand in metal-based drug formulations, enhancing their binding affinity to biological targets. This has opened up new avenues for designing metallo-drugs that could be used in targeted therapy.

The synthetic pathways involving 3-amino-6-bromopyrazine-2-carbohydrazide are diverse and well-documented. Researchers have developed efficient protocols for its preparation, often starting from commercially available pyrazine derivatives. The bromination step at the 6-position is typically achieved using brominating agents such as N-bromosuccinimide (NBS), while the introduction of the carbohydrazide group can be accomplished through condensation reactions with hydrazine hydrate or its derivatives.

In terms of biological activity, preliminary studies on derivatives of 3-amino-6-bromopyrazine-2-carbohydrazide have shown promising results. For example, certain analogs have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation. Additionally, modifications to the amino and carbohydrazide groups have led to compounds with enhanced binding affinity to specific protein targets, suggesting their potential use in drug development.

The pharmaceutical industry has taken note of these findings and is actively exploring 3-amino-6-bromopyrazine-2-carbohydrazide as a lead compound for further optimization. By leveraging structure-activity relationship (SAR) studies, researchers aim to develop novel drugs with improved efficacy and reduced side effects. This underscores the importance of this compound as a cornerstone in modern drug discovery.

Moreover, the chemical diversity offered by 3-amino-6-bromopyazine-2-carbohydразиде makes it an attractive candidate for library screening programs. High-throughput screening (HTS) techniques can be employed to identify new lead compounds rapidly by testing large libraries of derivatives for desired biological activity. This approach has been instrumental in accelerating drug discovery pipelines across academic and industrial settings.

The regulatory landscape also plays a crucial role in guiding research involving compounds like 3-amino-6-bromopyразине-2-carбохидразиде. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards ensures that synthesized intermediates meet high-quality standards before being used in clinical trials or commercial products. This rigorous approach helps maintain safety and efficacy throughout the drug development process.

In conclusion, 3-amino-6-bromopyразине - 2 - карбохидразиде (CAS No: 1225062 - 23 - 6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic modifications, making it a valuable intermediate for developing novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational modeling, this compound continues to be at the forefront of drug discovery efforts aimed at addressing unmet medical needs.